Cas no 921212-81-9 (5-methyl-1-(propan-2-yl)-1H-pyrazol-3-ol)

• Product name: 5-methyl-1-(propan-2-yl)-1H-pyrazol-3-ol
• CAS No: 921212-81-9
• MF: C₇H₁₂N₂O
• MW: 140.18298
• MDL: MFCD30803225
• CID: 745163
• PubChem ID: 57642062

5-methyl-1-(propan-2-yl)-1H-pyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-1-(1-methylethyl)-
• 3-methyl-2-propan-2-yl-1H-pyrazol-5-one
• 5-methyl-1-(propan-2-yl)-1H-pyrazol-3-ol
• DTXSID90727390
• CS-0185353
• 1,2-dihydro-1-(1-methylethyl)-5-methyl-3H-pyrazol-3-one
• 5-Methyl-1-(propan-2-yl)-1,2-dihydro-3H-pyrazol-3-one
• SY324026
• SCHEMBL3756210
• MFCD30803225
• P18781
• 921212-81-9
• SCHEMBL23403686
• 1-Isopropyl-5-methyl-1H-pyrazol-3-ol
• BS-42790
• LFADYVQUJRLDDM-UHFFFAOYSA-N
• 1-Isopropyl-5-methyl-1H-pyrazol-3(2H)-one
• DB-201283
• 1-ISOPROPYL-5-METHYL-2H-PYRAZOL-3-ONE
• 1,2-Dihydro-1-isopropyl-5-methylpyrazol-3-one

• MDL： MFCD30803225
• Inchi： InChI=1S/C7H12N2O/c1-5(2)9-6(3)4-7(10)8-9/h4-5H,1-3H3,(H,8,10)
• InChI Key： LFADYVQUJRLDDM-UHFFFAOYSA-N
• SMILES： CC1=CC(=O)NN1C(C)C

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 5-methyl-1-(propan-2-yl)-1H-pyrazol-3-ol

Comprehensive Overview of 5-methyl-1-(propan-2-yl)-1H-pyrazol-3-ol (CAS No. 921212-81-9): Properties, Applications, and Industry Insights

The chemical compound 5-methyl-1-(propan-2-yl)-1H-pyrazol-3-ol (CAS No. 921212-81-9) has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. This heterocyclic organic molecule, featuring a pyrazole core substituted with a methyl group and an isopropyl moiety, exhibits unique physicochemical properties that make it valuable for synthetic chemistry. Researchers and industry professionals frequently search for terms like "pyrazole derivatives synthesis", "5-methyl-1H-pyrazol-3-ol applications", and "CAS 921212-81-9 supplier", reflecting growing demand for specialized intermediates.

From a structural perspective, 5-methyl-1-(propan-2-yl)-1H-pyrazol-3-ol demonstrates remarkable stability and solubility characteristics. The presence of both hydrophilic (-OH) and hydrophobic (isopropyl) groups contributes to its amphiphilic nature, enabling applications in drug formulation and surface modification. Recent studies highlight its potential as a building block for biologically active compounds, particularly in the development of anti-inflammatory agents and enzyme inhibitors. The compound's hydrogen bonding capacity makes it particularly interesting for molecular recognition systems.

The synthesis of 5-methyl-1-(propan-2-yl)-1H-pyrazol-3-ol typically involves cyclocondensation reactions of appropriate hydrazine derivatives with β-keto esters. Optimization of this process has become a hot topic in green chemistry circles, with researchers exploring catalyst-free methods and microwave-assisted synthesis to improve yields and reduce environmental impact. These advancements align with current industry trends toward sustainable chemical production and atom economy principles.

In pharmaceutical applications, the pyrazole scaffold of this compound serves as a privileged structure for drug discovery. Its structural similarity to numerous FDA-approved drugs has spurred interest in its structure-activity relationships. Recent patent literature reveals derivatives of this compound being investigated for neuroprotective effects and metabolic disorder applications. The compound's isosteric properties with certain natural metabolites further enhance its pharmacological relevance.

Material scientists have explored 5-methyl-1-(propan-2-yl)-1H-pyrazol-3-ol as a precursor for coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a polydentate ligand enables the construction of novel porous materials with potential applications in gas storage and molecular separation. The compound's thermal stability, often queried as "pyrazol-3-ol thermal properties" in technical databases, makes it suitable for high-temperature applications.

Analytical characterization of CAS 921212-81-9 typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's distinct 1H-NMR fingerprint (showing characteristic peaks for aromatic protons, hydroxyl group, and isopropyl methyls) serves as a quality control marker. Recent advances in computational chemistry have enabled accurate prediction of its electronic structure and reactivity parameters, facilitating rational design of derivatives.

From a commercial perspective, 5-methyl-1-(propan-2-yl)-1H-pyrazol-3-ol has seen steady market growth, particularly in regions with strong fine chemical manufacturing capabilities. Suppliers often highlight its high purity grades (99%+) and custom synthesis options to meet diverse research needs. The compound's scalable production and regulatory compliance status make it attractive for industrial applications.

Emerging research directions for this compound include its potential in supramolecular chemistry and nanotechnology. Its ability to form hydrogen-bonded networks and coordination complexes opens possibilities for functional materials design. The compound's photophysical properties are also under investigation for sensor development applications, particularly in environmental monitoring.

Quality control protocols for 921212-81-9 emphasize chromatographic purity assessment and residual solvent analysis. The compound's stability under various storage conditions (often searched as "pyrazol-3-ol storage requirements") has been well-documented, with recommendations for desiccated, inert atmosphere preservation to maintain optimal quality. These handling considerations are particularly important for GMP-compliant applications.

The environmental profile of 5-methyl-1-(propan-2-yl)-1H-pyrazol-3-ol has been evaluated through standard ecotoxicity testing and biodegradation studies. Its environmental fate and risk assessment data support responsible handling practices in industrial settings. These aspects are increasingly important in light of growing green chemistry initiatives and sustainability concerns within the chemical industry.